Cas no 131252-26-1 (1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol)

1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol structure
131252-26-1 structure
Product Name:1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:131252-26-1
MF:C10H11F3O3
MW:236.187753915787
MDL:MFCD12786832
CID:4511598
PubChem ID:10879099
Update Time:2025-04-24

1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3,4-dimethoxy-α-(trifluoromethyl)-
    • 1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol
    • SCHEMBL7120860
    • 1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethanol
    • 3,4-Dimethoxy-I+/--(trifluoromethyl)benzenemethanol
    • DTXSID001239686
    • MFCD12786832
    • 3,4-Dimethoxy-alpha-(trifluoromethyl)benzyl Alcohol
    • 3,4-Dimethoxy-alpha-(trifluoromethyl)benzylAlcohol
    • QJIGHVHBCKDJTB-UHFFFAOYSA-N
    • CS-0352308
    • G71138
    • 2,2,2-Trifluoro-1-(3,4-dimethoxyphenyl)ethanol
    • HS-6678
    • SY250166
    • EN300-1933220
    • 131252-26-1
    • 3,4-Dimethoxy-alpha-(trifluoromethyl)benzenemethanol
    • MDL: MFCD12786832
    • Inchi: 1S/C10H11F3O3/c1-15-7-4-3-6(5-8(7)16-2)9(14)10(11,12)13/h3-5,9,14H,1-2H3
    • InChI Key: QJIGHVHBCKDJTB-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(=C(C=1)OC)OC)O)(F)F

Computed Properties

  • Exact Mass: 236.06602869g/mol
  • Monoisotopic Mass: 236.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7Ų

1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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1-(3,4-dimethoxyphenyl)-2,2,2-trifluoroethan-1-ol Related Literature

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